Cas no 1804352-05-3 (2-(Bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 2-(Bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1804352-05-3
• MF: C₈H₅BrF₃NO₄
• MW: 316.028812170029
• CID: 4835109
• Update Time: 2025-05-24

2-(Bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5BrF3NO4/c9-2-4-3(7(15)16)1-5(14)6(13-4)17-8(10,11)12/h1,14H,2H2,(H,15,16)
• InChI Key： ZCPYOQBCGMDLGN-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)O)=CC(=C(N=1)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.1
• Topological Polar Surface Area: 79.6

Additional information on 2-(Bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid

Introduction to 2-(Bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1804352-05-3)

2-(Bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid, identified by the CAS number 1804352-05-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a bromomethyl substituent, a hydroxy group, and a trifluoromethoxy moiety, makes this molecule a versatile intermediate in synthetic chemistry and drug development.

The bromomethyl group (–CH₂Br) at the 2-position of the pyridine ring introduces reactivity that is highly useful for further functionalization via nucleophilic substitution reactions. This feature allows chemists to easily introduce additional substituents, making it a valuable building block for constructing more complex molecular architectures. The hydroxy group (–OH) at the 5-position provides another site for chemical modification, enabling the formation of ether or ester linkages, which are common in drug molecules. Finally, the trifluoromethoxy group (–OCH₂CF₃) at the 6-position imparts electronic and steric properties that can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The introduction of fluorine atoms into molecular structures often enhances pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. In particular, the trifluoromethoxy group is known to modulate both lipophilicity and electronic distribution, which can be critical for optimizing drug-like characteristics. Studies have demonstrated that fluorinated pyridines exhibit improved interactions with biological targets, including enzymes and receptors, due to the unique electronic properties of fluorine.

The combination of these functional groups in 2-(Bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid makes it an attractive candidate for synthesizing novel therapeutic agents. For instance, researchers have explored its utility in developing kinase inhibitors, where the bromomethyl group can be used to introduce linkers or other pharmacophoric elements necessary for target binding. Additionally, the hydroxy group can serve as a point of attachment for solubilizing moieties or for further derivatization into more complex structures.

In clinical research, derivatives of this compound have been investigated for their potential applications in treating various diseases. Pyridine-based scaffolds are widely prevalent in approved drugs due to their favorable pharmacological properties. The presence of both electron-withdrawing (trifluoromethoxy) and electron-donating (hydroxy) groups allows for fine-tuning of the molecule's overall electronic profile, which is essential for achieving optimal biological activity. Furthermore, the bromomethyl functionality provides a convenient handle for constructing more elaborate molecules through subsequent chemical transformations.

The synthesis of 2-(Bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid typically involves multi-step organic reactions starting from commercially available pyridine precursors. Key synthetic strategies often include halogenation at specific positions followed by functional group interconversions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing the trifluoromethoxy group with high regioselectivity. Similarly, nucleophilic substitution reactions have been employed to install the bromomethyl and hydroxy functionalities at desired positions on the pyridine ring.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential derivatives of this compound that may exhibit enhanced biological activity. Molecular modeling studies have shown that modifications around the pyridine core can significantly impact binding affinity to target proteins. For example, replacing or modifying the bromomethyl group with other bioisosteric moieties has been explored as a strategy to improve drug-like properties while maintaining efficacy.

The pharmaceutical industry continues to invest in developing new synthetic methodologies for heterocyclic compounds like 2-(Bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid due to their broad applicability in drug discovery. Continuous flow chemistry has emerged as a powerful tool for scalable synthesis of such molecules, offering advantages in terms of reaction efficiency and reproducibility. Additionally, green chemistry principles are being increasingly adopted to minimize waste and improve sustainability in synthetic processes.

In conclusion,2-(Bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1804352-05-3) represents a promising intermediate in pharmaceutical research. Its unique structural features make it suitable for designing novel therapeutic agents with optimized pharmacokinetic properties. As research progresses, further exploration of its derivatives and synthetic applications is expected to yield valuable insights into developing next-generation medicines.